N-(4-methoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(4-methoxy-1,3-benzothiazol-2-yl)-2-(4-methylsulfonylphenyl)acetamide
• InChI: InChI=1S/C17H16N2O4S2/c1-23-13-4-3-5-14-16(13)19-17(24-14)18-15(20)10-11-6-8-12(9-7-11)25(2,21)22/h3-9H,10H2,1-2H3,(H,18,19,20)
• InChI Key: BVGOMFALESHKNH-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)NC(=O)CC3=CC=C(C=C3)S(=O)(=O)C
• Molecular Formula: C17H16N2O4S2
• Molecular Weight: 376.5 g/mol

Description

N-(4-methoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. It belongs to the class of benzothiazole derivatives, which have been found to possess various biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-methoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide is not fully understood. However, studies have suggested that it may exert its effects by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-(4-methoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide has been found to exert various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-methoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide is its versatility in various lab experiments. It can be used in cell culture studies, animal models, and in vitro assays. However, one limitation is that its efficacy and safety in humans have not been fully established.

Future Directions

There are several future directions for the research on N-(4-methoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide. One area of interest is its potential as a novel therapeutic agent for the treatment of inflammatory and autoimmune diseases. Another direction is the development of more potent and selective derivatives of this compound for the treatment of cancer. Additionally, further studies are needed to elucidate its mechanism of action and to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of N-(4-methoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide involves the condensation of 4-methoxybenzoic acid with thiosemicarbazide, followed by cyclization with acetic anhydride and 4-(methylsulfonyl)phenylacetyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

N-(4-methoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)acetamide has been extensively studied for its potential as a therapeutic agent. It has been found to possess various biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.